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This guide provides an objective comparison of the performance of Indene-C60 bisadduct

(ICBA), a widely used fullerene derivative, against both conventional and novel fullerene

derivatives in the context of organic and perovskite solar cells. The information presented is

supported by experimental data from recent scientific literature to aid in the selection of

appropriate electron acceptor materials for photovoltaic applications.

Introduction to ICBA and Fullerene Derivatives
Fullerene derivatives, such as[1][1]-phenyl-C61-butyric acid methyl ester (PCBM), have been

instrumental as electron acceptors in the advancement of organic photovoltaics (OPVs). ICBA,

an indene-C60 bisadduct, emerged as a significant alternative to PCBM, primarily due to its

higher Lowest Unoccupied Molecular Orbital (LUMO) energy level. This characteristic leads to

a larger open-circuit voltage (Voc) in solar cell devices, a critical factor for achieving higher

power conversion efficiencies (PCE).

In recent years, the field has seen the development of a variety of new fullerene derivatives,

including other bis-adducts and polymeric fullerenes. These novel materials aim to further

enhance device performance by optimizing energy level alignment, improving charge transport,

and increasing stability. This guide will benchmark the performance of ICBA against the well-

established PCBM and discuss the potential of these newer derivatives.
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Performance Comparison in Organic Solar Cells
The following table summarizes the performance of ICBA in comparison to the conventional

fullerene derivative, PCBM, in a common poly(3-hexylthiophene) (P3HT)-based organic solar

cell architecture.

Table 1: Performance of P3HT-based Organic Solar Cells with Different Fullerene Acceptors

Acceptor
Material

Open-Circuit
Voltage (Voc)
[V]

Short-Circuit
Current
Density (Jsc)
[mA/cm²]

Fill Factor (FF)
[%]

Power
Conversion
Efficiency
(PCE) [%]

ICBA 0.84 9.7 67.0 5.44

PCBM 0.58 9.8 68.0 3.88

Data sourced from a comparative study on P3HT-based solar cells.

The data clearly indicates that the use of ICBA leads to a significant increase in the open-

circuit voltage compared to PCBM, which directly translates to a higher overall power

conversion efficiency.

Performance in Perovskite Solar Cells
ICBA and other fullerene derivatives are also crucial components as electron transport layers

(ETLs) in inverted perovskite solar cells. The table below presents a comparison of ICBA with

PCBM and the parent fullerene, C60, in this context.

Table 2: Performance of Inverted Perovskite Solar Cells with Different Fullerene-based ETLs
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ETL Material
Open-Circuit
Voltage (Voc)
[V]

Short-Circuit
Current
Density (Jsc)
[mA/cm²]

Fill Factor (FF)
[%]

Power
Conversion
Efficiency
(PCE) [%]

ICBA 0.95 11.27 75.0 8.06

PCBM 0.89 18.85 80.0 13.37

C60 0.92 21.07 80.0 15.44

Data compiled from studies on inverted perovskite solar cells.

In this application, while ICBA still provides a high Voc, its overall PCE is lower compared to

PCBM and C60, primarily due to a lower short-circuit current density. This highlights that the

choice of fullerene derivative is highly dependent on the specific device architecture and the

other materials used.

Benchmarking Against New Fullerene Derivatives
Direct quantitative comparisons of ICBA against a wide range of new fullerene derivatives are

still emerging in the literature. However, research into novel fullerene-based materials shows

promising results that in some cases surpass the performance of conventional derivatives.

For instance, a study on a polyfullerene electron transporting material reported a power

conversion efficiency of 23.2% in an inverted perovskite solar cell. While not a direct

comparison with ICBA in the same study, this highlights the potential of novel fullerene

architectures to achieve significant performance gains.

Another area of active research is the synthesis and separation of specific isomers of bis-

adducts. For example, the isolation of the ICBA-tran3 isomer has been shown to enhance the

PCE of wide-bandgap perovskite solar cells to 18.5%, a significant improvement over devices

using a mixture of ICBA isomers which showed PCEs in the range of 11-15%.[2]

Experimental Protocols
The following provides a representative experimental protocol for the fabrication of an inverted

perovskite solar cell, a common architecture for testing fullerene derivatives as electron
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transport layers.

5.1 Substrate Preparation

Indium tin oxide (ITO) coated glass substrates are sequentially cleaned in an ultrasonic bath

with detergent, deionized water, acetone, and isopropanol for 15 minutes each.

The cleaned substrates are then dried with a nitrogen gun and treated with UV-ozone for 20

minutes to improve the wettability of the surface.

5.2 Hole Transport Layer (HTL) Deposition

A solution of PEDOT:PSS (poly(3,4-ethylenedioxythiophene) polystyrene sulfonate) is spin-

coated onto the ITO substrate at 4000 rpm for 40 seconds.

The substrates are then annealed at 150°C for 10 minutes in air.

5.3 Perovskite Layer Deposition

A precursor solution for the perovskite layer (e.g., a mixture of FAI, PbI2, MABr, and PbBr2 in

a DMF:DMSO solvent) is prepared inside a nitrogen-filled glovebox.

The perovskite solution is spin-coated onto the HTL in a two-step process (e.g., 1000 rpm for

10s followed by 6000 rpm for 30s).

During the second step, an anti-solvent (e.g., chlorobenzene) is dripped onto the spinning

substrate to induce crystallization.

The films are then annealed at 100°C for 60 minutes.

5.4 Electron Transport Layer (ETL) Deposition

A solution of the fullerene derivative (e.g., ICBA or a new derivative) in a solvent like

chlorobenzene (e.g., 20 mg/mL) is prepared.

The fullerene solution is spin-coated onto the perovskite layer at a speed of, for example,

2000 rpm for 30 seconds.
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The substrate is then annealed at a moderate temperature (e.g., 100°C) for 10 minutes.

5.5 Electrode Deposition

A metal electrode, typically silver (Ag) or aluminum (Al), is deposited on top of the ETL by

thermal evaporation under high vacuum (<10^-6 Torr). The thickness of the electrode is

typically around 100 nm.

Visualizations
The following diagrams illustrate key concepts and workflows relevant to the use of ICBA and

other fullerene derivatives in perovskite solar cells.
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Fabrication workflow for an inverted perovskite solar cell.
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Energy level alignment in an inverted perovskite solar cell.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [A Comparative Guide to ICBA and Novel Fullerene
Derivatives in Photovoltaic Applications]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8249526#benchmarking-icba-against-new-fullerene-
derivatives]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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